N-(6-methyl-2-pyridinyl)-3-nitro-4-[(tetrahydro-2-furanylmethyl)amino]benzamide

• IUPAC Name: N-(6-methylpyridin-2-yl)-3-nitro-4-(oxolan-2-ylmethylamino)benzamide
• InChI: InChI=1S/C18H20N4O4/c1-12-4-2-6-17(20-12)21-18(23)13-7-8-15(16(10-13)22(24)25)19-11-14-5-3-9-26-14/h2,4,6-8,10,14,19H,3,5,9,11H2,1H3,(H,20,21,23)
• InChI Key: UBCJLRFJJIVGJP-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC(=O)C2=CC(=C(C=C2)NCC3CCCO3)[N+](=O)[O-]
• Molecular Formula: C18H20N4O4
• Molecular Weight: 356.4 g/mol

Description

N-(6-methyl-2-pyridinyl)-3-nitro-4-[(tetrahydro-2-furanylmethyl)amino]benzamide, also known as MN-64, is a chemical compound that has been studied for its potential use in scientific research. This compound has been found to have a variety of effects on biochemical and physiological processes, making it a valuable tool for researchers in the fields of neuroscience and pharmacology.

Mechanism of Action

The mechanism of action of N-(6-methyl-2-pyridinyl)-3-nitro-4-[(tetrahydro-2-furanylmethyl)amino]benzamide involves its binding to the sigma-1 receptor. This binding results in the modulation of various signaling pathways within the cell, leading to changes in cellular function. It has been suggested that the effects of N-(6-methyl-2-pyridinyl)-3-nitro-4-[(tetrahydro-2-furanylmethyl)amino]benzamide on the sigma-1 receptor may be mediated by its interaction with other proteins, such as voltage-gated calcium channels.
Biochemical and Physiological Effects:
Studies have shown that N-(6-methyl-2-pyridinyl)-3-nitro-4-[(tetrahydro-2-furanylmethyl)amino]benzamide has a variety of effects on biochemical and physiological processes. For example, this compound has been found to modulate calcium signaling in cells, which may be related to its effects on the sigma-1 receptor. Additionally, N-(6-methyl-2-pyridinyl)-3-nitro-4-[(tetrahydro-2-furanylmethyl)amino]benzamide has been shown to have analgesic effects in animal models, suggesting that it may be useful in the treatment of pain.

Advantages and Limitations for Lab Experiments

One advantage of using N-(6-methyl-2-pyridinyl)-3-nitro-4-[(tetrahydro-2-furanylmethyl)amino]benzamide in lab experiments is its selectivity for the sigma-1 receptor. This allows researchers to specifically target this protein and investigate its function. However, one limitation of using N-(6-methyl-2-pyridinyl)-3-nitro-4-[(tetrahydro-2-furanylmethyl)amino]benzamide is its relatively low potency compared to other sigma-1 receptor ligands. This may make it more difficult to observe effects in certain experiments.

Future Directions

There are several future directions that could be pursued in the study of N-(6-methyl-2-pyridinyl)-3-nitro-4-[(tetrahydro-2-furanylmethyl)amino]benzamide. One potential avenue is the investigation of its effects on other proteins and signaling pathways. Additionally, N-(6-methyl-2-pyridinyl)-3-nitro-4-[(tetrahydro-2-furanylmethyl)amino]benzamide could be used in combination with other compounds to investigate the interactions between different proteins and pathways. Finally, further studies could be conducted to determine the potential therapeutic applications of N-(6-methyl-2-pyridinyl)-3-nitro-4-[(tetrahydro-2-furanylmethyl)amino]benzamide, particularly in the treatment of pain and other neurological disorders.

Scientific Research Applications

N-(6-methyl-2-pyridinyl)-3-nitro-4-[(tetrahydro-2-furanylmethyl)amino]benzamide has been studied for its potential use as a tool for investigating the function of certain proteins in the brain. Specifically, this compound has been found to modulate the activity of the sigma-1 receptor, a protein that is involved in a variety of physiological processes including pain perception, mood regulation, and drug addiction. By selectively targeting the sigma-1 receptor, N-(6-methyl-2-pyridinyl)-3-nitro-4-[(tetrahydro-2-furanylmethyl)amino]benzamide may be useful in understanding the role of this protein in these processes.